2-hydroxy-4-[[(E)-(3-methyl-2-oxocyclohexylidene)methyl]amino]benzoic acid

• CAS No.: 840495-63-8
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol
• IUPAC Name: 2-hydroxy-4-[[(E)-(3-methyl-2-oxocyclohexylidene)methyl]amino]benzoic acid
• InChI: InChI=1S/C15H17NO4/c1-9-3-2-4-10(14(9)18)8-16-11-5-6-12(15(19)20)13(17)7-11/h5-9,16-17H,2-4H2,1H3,(H,19,20)/b10-8+
• InChI Key: HYLACMFUAOMQJL-CSKARUKUSA-N
• Isomeric SMILES: CC1CCC/C(=C\NC2=CC(=C(C=C2)C(=O)O)O)/C1=O
• Canonical SMILES: CC1CCCC(=CNC2=CC(=C(C=C2)C(=O)O)O)C1=O
• solubility: 39.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-hydroxy-4-[[(E)-(3-methyl-2-oxocyclohexylidene)methyl]amino]benzoic acid is an organic compound that belongs to the class of aromatic carboxylic acids. This compound is characterized by the presence of a hydroxy group, a carboxylic acid group, and an amino group attached to a benzene ring. The compound’s unique structure allows it to participate in various chemical reactions and makes it valuable in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-hydroxy-4-[[(E)-(3-methyl-2-oxocyclohexylidene)methyl]amino]benzoic acid can be achieved through several synthetic routes. One common method involves the condensation of 4-aminobenzoic acid with 3-methyl-2-oxocyclohexanone under acidic conditions to form the Schiff base. This intermediate is then reduced using sodium borohydride to yield the desired compound .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using similar reaction conditions. The process typically includes the use of high-purity reagents and controlled reaction environments to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-hydroxy-4-[[(E)-(3-methyl-2-oxocyclohexylidene)methyl]amino]benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The Schiff base intermediate can be reduced to form the final compound.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride is frequently used as a reducing agent.

Substitution: Nucleophilic substitution reactions may involve reagents such as alkyl halides or acyl chlorides.

Major Products Formed

The major products formed from these reactions include various derivatives of the original compound, such as ketones, aldehydes, and substituted amino derivatives.

Scientific Research Applications

2-hydroxy-4-[[(E)-(3-methyl-2-oxocyclohexylidene)methyl]amino]benzoic acid has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes and proteins.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-hydroxy-4-[[(E)-(3-methyl-2-oxocyclohexylidene)methyl]amino]benzoic acid involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit voltage-dependent sodium channels on nerve membranes, thereby stopping signal propagation . This mechanism is similar to that of other compounds with anesthetic properties.

Comparison with Similar Compounds

Similar Compounds

• 4-methylsalicylic acid
• 2,4-cresotic acid
• Benzoic acid, 2-hydroxy-4-methyl-
• γ-cresotic acid
• m-cresotic acid
• m-cresotinic acid
• m-homosalicylic acid
• 2-hydroxy-p-toluic acid
• 4-methyl-2-hydroxybenzoic acid

Uniqueness

2-hydroxy-4-[[(E)-(3-methyl-2-oxocyclohexylidene)methyl]amino]benzoic acid is unique due to its specific combination of functional groups and its ability to participate in a wide range of chemical reactions. Its structure allows for diverse applications in scientific research and industry, making it a valuable compound for various fields.